BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of
tetramethylammonium methyl carbonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Tetramethylammonium methyl!
Compound Name:
carbonate

Cat. No.: B8640623

An In-depth Technical Guide to Tetramethylammonium Methyl Carbonate

Introduction

Tetramethylammonium methyl carbonate is a quaternary ammonium salt that has garnered
interest in the field of organic synthesis. Its utility as a metal-free catalyst, particularly in
transesterification reactions, makes it a valuable tool for researchers and professionals in drug
development and chemical manufacturing. This guide provides a comprehensive overview of
the known physical and chemical properties of tetramethylammonium methyl carbonate, its
synthesis, reactivity, and applications, with a focus on providing technical details relevant to a
scientific audience.

Physical and Chemical Properties

Tetramethylammonium methyl carbonate is a solid material under standard conditions. A
summary of its key physical and chemical properties is presented in Table 1.
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Property Value Source
Molecular Formula CeH15NOs [1112]
Molecular Weight 149.19 g/mol [1][2]
CAS Registry Number 22426-79-5 [11[3]
methyl
IUPAC Name , [1]
carbonate;tetramethylazanium
White to light yellow
Appearance
powder/crystal
Melting Point 144 °C
Purity >98.0%
C--INVALID-LINK--
SMILES [1]

(C)C.COC(=0)[O-]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of

chemical compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure. For

tetramethylammonium methyl carbonate, the following signals are expected:

e 1H NMR: Two distinct signals are anticipated. One for the twelve equivalent protons of the

tetramethylammonium cation and another for the three protons of the methyl group on the

methyl carbonate anion.

e 13C NMR: Three signals are expected: one for the four equivalent methyl carbons of the

tetramethylammonium cation, one for the methyl carbon of the methyl carbonate anion, and

one for the carbonate carbon. SpectraBase provides access to the 3C NMR spectrum of

tetramethylammonium methyl carbonate.[2]
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Infrared (IR) Spectroscopy

While a specific IR spectrum for tetramethylammonium methyl carbonate is not readily
available in the provided search results, the expected characteristic absorption bands can be
inferred from the spectra of related carbonate compounds.[4][5] Key vibrational modes would
include:

C-H stretching from the methyl groups of the cation and anion.

C=0 stretching of the carbonate group, which is a strong and characteristic band.

C-O stretching of the carbonate group.

C-N stretching of the tetramethylammonium cation.

Synthesis and Reactivity

Tetramethylammonium methyl carbonate is primarily utilized as a catalyst. It is particularly
effective as an environmentally benign, metal-free catalyst for the chemoselective, scalable,
and reusable transesterification of various esters and alcohols.[6][7][8] The in situ generation of
highly active tetramethylammonium alkoxides is key to its catalytic activity.[6][8]

The general scheme for its catalytic action in transesterification is as follows:

o The alcohol substrate reacts with the methyl carbonate anion to form an alkoxide and
methanol.

o The newly formed, highly nucleophilic alkoxide then attacks the ester substrate, leading to
transesterification.

e The methyl carbonate is regenerated, allowing the catalytic cycle to continue.

Applications in Drug Development and Organic
Synthesis

The primary application of tetramethylammonium methyl carbonate is as a catalyst in
organic synthesis. Its metal-free nature is particularly advantageous in the synthesis of

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8865332/
https://www.spectroscopyonline.com/view/infrared-spectroscopy-of-polymers-ix-pendant-ester-polymers-and-polycarbonates
https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2018/gc/c7gc03858e
https://scispace.com/papers/metal-free-transesterification-catalyzed-by-4sqtvrui6k?references_page=11
https://nagoya.repo.nii.ac.jp/record/26128/files/Manuscript-revision2.pdf
https://pubs.rsc.org/en/content/articlelanding/2018/gc/c7gc03858e
https://nagoya.repo.nii.ac.jp/record/26128/files/Manuscript-revision2.pdf
https://www.benchchem.com/product/b8640623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8640623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

pharmaceutical intermediates and active pharmaceutical ingredients (APIs), where metal
contamination is a significant concern. The introduction of methyl groups is a common strategy
in drug design to modulate the physicochemical, pharmacodynamic, and pharmacokinetic
properties of molecules.[9]

Thermal Stability and Safety
Thermal Stability

Specific thermal decomposition data (TGA/DSC) for tetramethylammonium methyl
carbonate is not detailed in the provided search results. However, studies on related
compounds like dimethyl carbonate show decomposition at elevated temperatures.[10] The
thermal stability of the solid electrolyte interphase (SEI) layer in lithium-ion batteries, which can
contain lithium methyl carbonate, is an area of active research, with decomposition reactions
occurring at temperatures around 100°C.[11]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, tetramethylammonium methyl carbonate is classified as causing skin irritation
(H315) and serious eye irritation (H319).[1] Therefore, appropriate personal protective
equipment, such as gloves and safety glasses, should be used when handling this compound.
It is also noted to be moisture-sensitive and should be stored under an inert atmosphere in a
cool, dark place.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of
tetramethylammonium methyl carbonate are not explicitly provided in the search results.
However, standard methodologies for the techniques mentioned can be described.

General Protocol for NMR Spectroscopic Analysis

o Sample Preparation: Dissolve a small amount (typically 5-10 mg) of the sample in a suitable
deuterated solvent (e.g., CDCls, DMSO-ds) in an NMR tube.

o Data Acquisition: Record *H and 13C NMR spectra on a spectrometer (e.g., 300, 500, or 600
MHz).
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o Data Processing: Process the acquired data (Fourier transform, phase correction, baseline
correction) to obtain the final spectrum.

e Analysis: Integrate the signals in the *H NMR spectrum to determine the relative number of
protons and analyze the chemical shifts and coupling patterns to elucidate the structure.
Analyze the chemical shifts in the 13C NMR spectrum to identify the different carbon

environments.

General Protocol for Attenuated Total Reflectance (ATR)-
FTIR Spectroscopy

o Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

o Data Acquisition: Press the sample against the crystal to ensure good contact. Record the
spectrum, typically by co-adding multiple scans to improve the signal-to-noise ratio.

» Background Subtraction: Record a background spectrum of the clean, empty ATR crystal
and subtract it from the sample spectrum.

e Analysis: Identify the characteristic absorption bands and compare them to known functional
group frequencies to confirm the structure of the compound.

General Protocol for Thermogravimetric Analysis (TGA)

» Sample Preparation: Place a small, accurately weighed amount of the sample (typically 5-10
mg) into a TGA pan.

o Data Acquisition: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled
atmosphere (e.g., nitrogen or air).

» Analysis: Monitor the change in mass as a function of temperature. The resulting TGA curve
provides information about the thermal stability and decomposition profile of the material.

Visualizations
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Caption: Experimental workflow for the synthesis, characterization, and application of a
chemical compound.
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Caption: Catalytic cycle of tetramethylammonium methyl carbonate in a transesterification
reaction.

Conclusion

Tetramethylammonium methyl carbonate is a promising metal-free catalyst for organic
synthesis, offering an environmentally benign alternative to traditional metal-based catalysts. Its
application in transesterification reactions is of particular interest to the pharmaceutical and
chemical industries. While a comprehensive dataset on all its properties is still emerging, the
available information on its physical characteristics, spectroscopic data, and reactivity provides
a solid foundation for its use in research and development. Further studies to fully elucidate its
thermal decomposition pathways and solubility in a wider range of organic solvents would be
beneficial for expanding its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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